Cas no 5082-82-6 (Thiazolo5,4-Dpyrimidine-5,7(4H,6H)-dione)

• Product Name: Thiazolo5,4-Dpyrimidine-5,7(4H,6H)-dione
• CAS No: 5082-82-6
• MF: C₅H₃N₃O₂S
• MW: 169.161218881607
• MDL: MFCD16620452
• CID: 934344
• PubChem ID: 293730
• Update Time: 2025-06-11

Thiazolo5,4-Dpyrimidine-5,7(4H,6H)-dione Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-d]pyrimidine-5,7(4H,6H)-dione
• 4H-[1,3]thiazolo[5,4-d]pyrimidine-5,7-dione
• thiazolo[5,4-d]pyrimidine-5,7-diol
• AM807213
• EN300-195562
• DTXSID10303736
• AS-31702
• SCHEMBL15440717
• 7-hydroxy-6H-[1,3]thiazolo[5,4-d]pyrimidin-5-one
• CS-0368284
• 5-hydroxy-6H-[1,3]thiazolo[5,4-d]pyrimidin-7-one
• NSC160798
• thiazolo[4,5-e]pyrimidine-5,7-diol
• AKOS006371013
• DB-335784
• Z3241252485
• NSC-160798
• 5082-82-6
• [1,3]thiazolo[5,4-d]pyrimidine-5,7-diol
• AKOS022173298
• MFCD18533747
• SCHEMBL4406750
• [1,3]thiazolo[5,4-d]pyrimidine-5,7(4h,6h)-dione
• Thiazolo5,4-Dpyrimidine-5,7(4H,6H)-dione

• MDL： MFCD16620452
• Inchi： 1S/C5H3N3O2S/c9-3-2-4(11-1-6-2)8-5(10)7-3/h1H,(H2,7,8,9,10)
• InChI Key： XYKSLGUQLMACHQ-UHFFFAOYSA-N
• SMILES： S1C=NC2C(NC(NC1=2)=O)=O

Computed Properties

• Exact Mass: 168.99469
• Monoisotopic Mass: 168.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.3A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.626
• Refractive Index: 1.635
• PSA: 71.09
• LogP: -0.32710

Additional information on Thiazolo5,4-Dpyrimidine-5,7(4H,6H)-dione

Thiazolo[5,4-d]pyrimidine-5,7(4H,6H)-dione: A Comprehensive Overview

Thiazolo[5,4-d]pyrimidine-5,7(4H,6H)-dione, also known by its CAS registry number CAS 5082-82-6, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thiazolo-pyrimidinediones, which are known for their unique structural properties and potential applications in drug discovery and advanced materials. The molecule consists of a fused thiazole and pyrimidine ring system with two ketone groups at positions 5 and 7. This structure imparts the compound with distinct electronic properties and reactivity.

The synthesis of Thiazolo[5,4-d]pyrimidine-5,7(4H,6H)-dione has been extensively studied due to its structural complexity and potential utility. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound through multi-component reactions and microwave-assisted synthesis. These techniques not only enhance the yield but also reduce reaction times, making the compound more accessible for further studies. The use of microwave irradiation has been particularly promising, as it facilitates the formation of the fused ring system under mild conditions.

One of the most intriguing aspects of CAS 5082-82-6 is its electronic properties. The conjugated system within the molecule allows for strong absorption in the visible region of the electromagnetic spectrum. This characteristic makes it a candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that incorporating this compound into OLED architectures can improve device efficiency by enhancing charge transport properties.

In addition to its electronic properties, Thiazolo[5,4-d]pyrimidine-5,7(4H,6H)-dione exhibits interesting biological activity. Preclinical studies have shown that it possesses anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications. Researchers are currently exploring its potential as a lead compound for developing novel anti-inflammatory agents. Furthermore, its ability to modulate cellular signaling pathways suggests that it may have applications in cancer therapy.

The structural versatility of CAS 5082-82-6 has also led to its use as a building block in supramolecular chemistry. By functionalizing the molecule with various substituents, scientists have created self-assembled structures with unique properties. These structures hold promise for applications in drug delivery systems and molecular recognition technologies.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular dynamics of Thiazolo[5,4-d]pyrimidine-5,7(4H,6H)-dione. Advanced quantum mechanical calculations have revealed the electronic distribution within the molecule and its reactivity patterns. These findings are crucial for designing derivatives with enhanced functionality.

In conclusion, CAS 5082-82-6, or Thiazolo[5,4-d]pyrimidine-5,7(4H,6H)-dione, is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique structure and properties make it an invaluable tool for researchers in organic chemistry, materials science, and pharmacology. As ongoing studies continue to uncover new aspects of this compound's behavior and utility, it is poised to play an increasingly important role in both academic research and industrial applications.